
physical and chemical properties of 2',2,2-
trimethylpropiophenone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2',2,2-

TRIMETHYLPROPIOPHENONE

Cat. No.: B1312041 Get Quote

An In-depth Technical Guide to 2,2-Dimethylpropiophenone

Clarification of Nomenclature: The user's query for "2',2,2-trimethylpropiophenone" does not

correspond to a commonly recognized chemical compound. Based on the structural similarity

and the availability of extensive data, this guide focuses on 2,2-dimethylpropiophenone, a

compound frequently referred to by its synonyms, pivalophenone or tert-butyl phenyl ketone.

Compound Identification
IUPAC Name: 2,2-Dimethyl-1-phenyl-1-propanone[1]

Synonyms: Pivalophenone, tert-Butyl phenyl ketone, 2,2,2-trimethylacetophenone,

Pivaloylbenzene[2][3]

CAS Number: 938-16-9[2]

Molecular Formula: C₁₁H₁₄O[1][2]

Molecular Structure:

Caption: Molecular structure of 2,2-dimethylpropiophenone.
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The physical properties of 2,2-dimethylpropiophenone are summarized in the table below.

Property Value Reference

Molecular Weight 162.23 g/mol [2]

Appearance Clear, colorless liquid [2]

Boiling Point 219-222 °C (lit.) [1][2][4]

102-103 °C at 4 mmHg (lit.)

Density 0.97 g/mL at 25 °C (lit.) [1][2][4]

Refractive Index (n20/D) 1.508 (lit.) [1][2][4]

Flash Point 189 °F (87 °C) - closed cup [2]

Water Solubility Not miscible with water [1][2]

Chemical Properties and Reactivity
2,2-Dimethylpropiophenone is a stable organic compound under normal conditions. It is

classified as a combustible liquid.

Reactivity:

Electrocarboxylation: The electrocarboxylation of 2,2-dimethylpropiophenone has been

studied in N-methyl-2-pyrrolidone using a diaphragmless cell with a carbon cathode and an

aluminum sacrificial anode[4][5][6]. This reaction can lead to an unexpected ring

carboxylation.

Incompatibilities: It is incompatible with strong oxidizing agents and strong bases[7].

Experimental Protocols
Synthesis
While a specific, detailed synthesis protocol for 2,2-dimethylpropiophenone was not found in

the search results, a general approach for the synthesis of similar ketones, such as β-

dimethylaminopropiophenone hydrochloride via the Mannich reaction, involves the reaction of a
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ketone (acetophenone), an amine hydrochloride (dimethylamine hydrochloride), and

formaldehyde[8]. A plausible synthesis route for 2,2-dimethylpropiophenone could be the

Friedel-Crafts acylation of benzene with pivaloyl chloride.

A generalized experimental workflow for a Friedel-Crafts acylation is presented below:

Start: Prepare Reactants
(Benzene, Pivaloyl Chloride, AlCl3)

Friedel-Crafts Acylation:
- Add AlCl3 to Benzene

- Slowly add Pivaloyl Chloride
- Stir at room temperature

Aqueous Workup:
- Quench with ice-cold HCl

- Separate organic layer

Extraction:
- Extract aqueous layer with ether

Washing:
- Wash combined organic layers with NaHCO3 and brine

Drying:
- Dry over anhydrous MgSO4

Filtration:
- Filter to remove drying agent

Solvent Removal:
- Evaporate solvent under reduced pressure

Purification:
- Vacuum distillation of the crude product

End: Obtain Pure
2,2-Dimethylpropiophenone

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 2,2-dimethylpropiophenone.

Purification
The primary method for the purification of 2,2-dimethylpropiophenone, being a liquid with a

relatively high boiling point, is vacuum distillation.

General Protocol for Vacuum Distillation:

The crude product is placed in a round-bottom flask suitable for distillation.

The flask is connected to a distillation apparatus, including a condenser and a receiving

flask.

A vacuum is applied to the system to lower the boiling point of the compound.

The flask is heated gently in an oil bath.

The fraction that distills at the expected boiling point under the applied pressure is collected

as the purified product. For example, at 4 mmHg, the boiling point is 102-103 °C.

Analytical Methods
The purity of 2,2-dimethylpropiophenone is typically determined by Gas Chromatography (GC),

as indicated by product specifications from suppliers which state purity levels of >98.0% (GC).
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General Protocol for GC Analysis:

Sample Preparation: A dilute solution of the 2,2-dimethylpropiophenone sample is prepared

in a suitable volatile solvent (e.g., hexane or dichloromethane).

Injection: A small volume of the prepared sample is injected into the gas chromatograph.

Separation: The sample is vaporized and carried by an inert gas (mobile phase) through a

capillary column (stationary phase). The components of the sample are separated based on

their boiling points and interactions with the stationary phase.

Detection: A detector (e.g., Flame Ionization Detector - FID) at the end of the column

registers the separated components as they elute.

Data Analysis: The resulting chromatogram shows peaks corresponding to each component.

The area under each peak is proportional to the concentration of that component, allowing

for the determination of the purity of the sample.

A logical workflow for the characterization of 2,2-dimethylpropiophenone is as follows:

Purified Sample of
2,2-Dimethylpropiophenone

Gas Chromatography (GC)
- Assess Purity

Fourier-Transform Infrared (FTIR) Spectroscopy
- Identify functional groups (e.g., C=O, C-H)

Nuclear Magnetic Resonance (NMR) Spectroscopy
- Determine molecular structure (1H and 13C NMR)

Mass Spectrometry (MS)
- Determine molecular weight and fragmentation pattern

Data Analysis and Structure Confirmation

Click to download full resolution via product page

Caption: Workflow for the analytical characterization of 2,2-dimethylpropiophenone.

Toxicology and Safety Information
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2,2-Dimethylpropiophenone is considered hazardous. The following table summarizes its

toxicological and safety information.
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Hazard Information Details Reference

Hazard Codes Xi (Irritant) [1][2]

Risk Statements
R36/37/38: Irritating to eyes,

respiratory system and skin.
[1][2]

GHS Hazard Statements H315: Causes skin irritation. [2]

H319: Causes serious eye

irritation.
[2]

H335: May cause respiratory

irritation.
[2]

Signal Word Warning [2]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[2]

P264: Wash skin thoroughly

after handling.
[2]

P271: Use only outdoors or in

a well-ventilated area.
[2]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[2]

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.

[2]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[2]
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Personal Protective Equipment

(PPE)

Eyeshields, Gloves, type ABEK

(EN14387) respirator filter.

Storage Store at room temperature. [2]

Biological Activity
The provided search results do not contain information regarding any specific biological

activities or signaling pathways associated with 2,2-dimethylpropiophenone. Its primary

documented use is in the context of chemical synthesis[4][5][6]. The toxicological data indicates

it is an irritant, but further information on its mechanism of action in biological systems is not

detailed.

Conclusion
2,2-Dimethylpropiophenone is a well-characterized chemical compound with established

physical and chemical properties. It is a combustible and irritant liquid that should be handled

with appropriate safety precautions. While its primary application appears to be in organic

synthesis, further research would be needed to elucidate any potential biological activities or

applications in drug development. This guide provides a comprehensive overview of the core

technical information available for this compound, intended to be a valuable resource for

researchers and scientists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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